2-Bromo-3-fluoro-1-methoxy-4-methylbenzene
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Description
2-Bromo-3-fluoro-1-methoxy-4-methylbenzene is a useful research compound. Its molecular formula is C8H8BrFO and its molecular weight is 219.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 217.97426 g/mol and the complexity rating of the compound is 131. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Intermediary Role
2-Bromo-3-fluoro-1-methoxy-4-methylbenzene serves as a key intermediate in various synthetic routes aimed at producing complex molecular structures. For example, in the practical synthesis of 2-Fluoro-4-bromobiphenyl, a molecule widely used in the manufacture of non-steroidal anti-inflammatory and analgesic materials, alternatives to traditional, costly, and hazardous synthesis methods were explored. The research led to the development of a more practical method for preparing 2-fluoro-4-bromobiphenyl from readily available precursors, underlining the crucial role of intermediaries like this compound in pharmaceutical manufacturing processes (Qiu, Gu, Zhang, & Xu, 2009).
Anticancer Compound Development
In the realm of anticancer drug development, the structural modification of compounds derived from both natural and synthetic origins is a key strategy for enhancing their efficacy. The attachment of functional groups such as fluoro, methoxy, and methyl, exemplified by this compound, to these compounds has shown to play a significant role in inhibiting cancer cell growth and metastasis. This underscores the importance of specific functional groupings in the development of more effective anticancer drugs (Liew, Malagobadan, Arshad, & Nagoor, 2020).
Environmental and Health Impact Studies
Research on the environmental and health impacts of brominated flame retardants, for which compounds like this compound could serve as a precursor or analog, highlights the necessity for continued scrutiny on their usage. Studies reveal the occurrence of novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food, and their potential risks, indicating significant knowledge gaps and the need for further research on their occurrence, environmental fate, and toxicity (Zuiderveen, Slootweg, & de Boer, 2020).
Properties
IUPAC Name |
2-bromo-3-fluoro-1-methoxy-4-methylbenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrFO/c1-5-3-4-6(11-2)7(9)8(5)10/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJYCVXNAWRBTCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)OC)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrFO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.